Cas no 7226-82-6 (Methyl 2-hydroxy-4-phenylbutanoate)
7226-82-6 structure
Product Name:Methyl 2-hydroxy-4-phenylbutanoate
CAS No:7226-82-6
MF:C11H14O3
MW:194.227063655853
CID:544207
Update Time:2023-08-03
Methyl 2-hydroxy-4-phenylbutanoate Chemical and Physical Properties
Names and Identifiers
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- Benzenebutanoic acid, a-hydroxy-, methyl ester
- methyl 2-hydroxy-4-phenylbutanoate
- (RS)-2-hydroxy-4-phenylbutanoic acid methyl ester
- 2-Hydroxy-4-phenylbutyric acid methyl ester
- 2-hydroxy-4-phenyl-butyric acid methyl ester
- Methyl 2-hydroxy-4-phenylbutanoate
-
- Inchi: 1S/C11H14O3/c1-14-11(13)10(12)8-7-9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3
- InChI Key: VBYOZNMHXQWSJY-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)CCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 173
- Topological Polar Surface Area: 46.5
Methyl 2-hydroxy-4-phenylbutanoate Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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